molecular formula C6H11Cl2N B8501234 1-(Chloromethylidene)piperidin-1-ium chloride CAS No. 59611-74-4

1-(Chloromethylidene)piperidin-1-ium chloride

Cat. No.: B8501234
CAS No.: 59611-74-4
M. Wt: 168.06 g/mol
InChI Key: QDFYVTOORDKWQY-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Chloromethylidene)piperidin-1-ium chloride is a useful research compound. Its molecular formula is C6H11Cl2N and its molecular weight is 168.06 g/mol. The purity is usually 95%.
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Properties

CAS No.

59611-74-4

Molecular Formula

C6H11Cl2N

Molecular Weight

168.06 g/mol

IUPAC Name

1-(chloromethylidene)piperidin-1-ium;chloride

InChI

InChI=1S/C6H11ClN.ClH/c7-6-8-4-2-1-3-5-8;/h6H,1-5H2;1H/q+1;/p-1

InChI Key

QDFYVTOORDKWQY-UHFFFAOYSA-M

Canonical SMILES

C1CC[N+](=CCl)CC1.[Cl-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under dry nitrogen a solution of N-formyl piperidine (170 gm, 1.50 mol) in anhydrous diethyl ether (1.5 L), stirring rapidly at 5° C., is treated with gaseous phosgene (142 gm, 1.44 mol) over the course of 1.5 hours. Ice bath cooling is applied to maintain a temperature of less than 12° C. The resulting while solid is filtered off under dry nitrogen, in vacuum, to give 94.4% (228 gm, 1.36 mol) of N-(chloromethylene)-piperidinium chloride.
Quantity
170 g
Type
reactant
Reaction Step One
Quantity
1.5 L
Type
solvent
Reaction Step One
Quantity
142 g
Type
reactant
Reaction Step Two

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